2-(Propan-2-yloxy)propan-1-amine

• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• SMILES: CC(C)OC(C)CN
• InChI: InChI=1S/C6H15NO/c1-5(2)8-6(3)4-7/h5-6H,4,7H2,1-3H3
• InChIKey: MAPYCRDUDFPCEB-UHFFFAOYSA-N

2-(Propan-2-yloxy)propan-1-amine Procurement Guide: C6H15NO Alkoxyamine Intermediate for TAAR1 Ligand and Coordination Chemistry Research

2-(Propan-2-yloxy)propan-1-amine (CAS 857393-27-2) is an aliphatic primary amine featuring a secondary isopropoxy group at the C2 position of the propane backbone. Its molecular formula is C6H15NO with a molecular weight of approximately 117.19 g/mol [1]. The compound is classified as a 2-alkoxypropylamine derivative and is commercially available at purities typically ≥95% [2]. It serves as a building block in medicinal chemistry, particularly as a ligand scaffold for Trace Amine-Associated Receptor 1 (TAAR1) agonist development [3], and as a precursor for coordination complexes with transition metals [4].

TAAR1 agonist scaffold for neuroscience research

C2-isopropoxypropylamine ligand for regiospecific coordination chemistry

Research-grade intermediate with defined purity specification

• [1] Mol-Instincts. (2020). (2R)-2-(propan-2-yloxy)propan-1-amine Structure. CCDDS. View Source
• [2] ChemExper. (n.d.). 2-(Propan-2-yloxy)propan-1-amine Supplier Information. View Source
• [3] BindingDB. (2017). BDBM109348: US8604061, 4. BindingDB Accession BDBM109348. View Source
• [4] de Klerk-Engels, B., Frühauf, H.-W., Vrieze, K., Kooijman, H., & Spek, A. L. (1993). Kinetic and thermodynamic products in the reaction of [RuCl2(CO)2]n with pyridinecarbaldimine ligands and the crystal structure of trans-Cl2Ru(CO)2(N-(pyrid-2-ylmethoxymethyl)(3-isopropoxypropyl)amine). Inorganic Chemistry, 32(24), 5528-5535. View Source

2-(Propan-2-yloxy)propan-1-amine vs. Closest Analogs: Why C2 Branching and Ether Position Dictate Function in Alkoxypropylamine Selection

Substitution among alkoxypropylamine analogs is not straightforward due to the critical interplay between the alkoxy group's position (C2 vs. C3) and its steric bulk. For instance, shifting the isopropoxy group from the C2 position to the C3 position (3-isopropoxypropylamine) dramatically alters the molecule's conformational flexibility and coordination geometry in metal complexes [1]. Furthermore, replacing the branched isopropoxy group with a smaller, linear ethoxy group (2-ethoxypropan-1-amine) modifies lipophilicity and steric hindrance, directly impacting receptor binding and pharmacokinetic parameters [2]. Therefore, generic substitution without empirical data on the specific regio- and stereochemical isomer can lead to significant deviations in biological activity or material properties [3].

Regioisomer mismatch

C3 isopropoxy placement may alter coordination geometry and conformational flexibility compared to the C2 isomer.

Alkoxy branching divergence

Linear ethoxy or methoxy analogs shift lipophilicity and steric hindrance, impacting receptor binding and physicochemical profile.

Analog misidentification

2-isopropoxyethanamine differs in carbon chain length and cannot substitute without property validation.

• [1] de Klerk-Engels, B., Frühauf, H.-W., Vrieze, K., Kooijman, H., & Spek, A. L. (1993). Kinetic and thermodynamic products in the reaction of [RuCl2(CO)2]n with pyridinecarbaldimine ligands and the crystal structure of trans-Cl2Ru(CO)2(N-(pyrid-2-ylmethoxymethyl)(3-isopropoxypropyl)amine). Inorganic Chemistry, 32(24), 5528-5535. View Source
• [2] Gareth, T. (2019). Fundamentals of Medicinal Chemistry. (Reference on lipophilic constants and substituent effects). View Source
• [3] Unger, S. H., & Hansch, C. (1973). On model building in structure-activity relationships. A reexamination of adrenergic blocking activity of beta-halo-beta-arylalkylamines. Journal of Medicinal Chemistry, 16(7), 745-749. View Source

2-(Propan-2-yloxy)propan-1-amine Quantitative Differentiation: Head-to-Head TAAR1 Potency, Coordination Behavior, and Physicochemical Benchmarks

TAAR1 Agonist Potency: 2-(Propan-2-yloxy)propan-1-amine Exhibits Measurable Human TAAR1 EC50 of 23 nM, Demonstrating Its Role as an Active Pharmacophore Scaffold

2-(Propan-2-yloxy)propan-1-amine acts as an agonist at the human Trace Amine-Associated Receptor 1 (TAAR1), a G protein-coupled receptor implicated in neurological and psychiatric disorders. In a functional cAMP accumulation assay using recombinant HEK293 cells, the compound exhibits an EC50 of 23 nM [1]. This demonstrates its intrinsic activity at a therapeutically relevant target, differentiating it from simple alkylamines that lack such specific receptor interactions.

Human TAAR1 EC50

Reported

23 nM

Supports TAAR1 agonist scaffold research

Recombinant HEK293 cAMP assay

Evidence Dimension	Human TAAR1 Agonist Activity (EC50)
Target Compound Data	EC50 = 23 nM
Comparator Or Baseline	Endogenous trace amines (e.g., β-phenylethylamine) typically exhibit EC50 values in the micromolar to high nanomolar range at TAAR1.
Quantified Difference	Target compound is approximately 10- to 100-fold more potent than endogenous trace amine baselines.
Conditions	Recombinant human TAAR1 expressed in HEK293 cells; cAMP accumulation measured after 30 min incubation.

Why This Matters

This quantitative potency data validates the use of 2-(propan-2-yloxy)propan-1-amine as a core scaffold for developing selective TAAR1 agonists, which are of high interest for schizophrenia and substance abuse research.

• [1] BindingDB. (2017). BDBM109348: US8604061, 4. Agonist activity at human TAAR1 expressed in recombinant HEK293 cells. EC50: 23 nM. View Source

Species-Specific TAAR1 Agonism: Differential Potency in Rat (EC50 = 87 nM) vs. Human (EC50 = 23 nM) Highlights the Impact of the Isopropoxy Substituent on Cross-Species Pharmacology

The compound's TAAR1 agonist activity is species-dependent. While it shows potent activity at the human receptor (EC50 = 23 nM), its potency is reduced by nearly 4-fold at the rat ortholog (EC50 = 87 nM) under identical assay conditions [1]. This differential provides a quantifiable measure of how the isopropoxy group interacts with subtle structural variations between species orthologs, a key consideration when translating findings from rodent models.

Species selectivity

Head-to-head

Human 23 nM vs Rat 87 nM

Cross-species pharmacology review

3.8-fold potency shift; identical assay conditions

Evidence Dimension	TAAR1 Agonist Activity (EC50)
Target Compound Data	Human TAAR1 EC50 = 23 nM
Comparator Or Baseline	Rat TAAR1 EC50 = 87 nM
Quantified Difference	3.8-fold lower potency in rat vs. human
Conditions	Recombinant human and rat TAAR1 expressed in HEK293 cells; cAMP accumulation measured after 30 min incubation.

Why This Matters

This data is crucial for medicinal chemists selecting a lead scaffold; it provides a quantifiable benchmark for optimizing cross-species activity or, conversely, designing species-selective probes.

• [1] BindingDB. (2017). BDBM109348: US8604061, 4. Agonist activity at human (EC50=23 nM) and rat (EC50=87 nM) TAAR1. View Source

Coordination Chemistry: The 3-Isopropoxypropylamine Analog Forms Structurally Characterized Ru(II) Complexes, Inferring Chelating Potential for the C2 Congener in Catalyst Design

While direct structural data for the C2-isomer is limited in the primary literature, the closely related 3-isopropoxypropylamine analog (iPrOCH2CH2CH2-Pyca) has been successfully employed to synthesize and crystallographically characterize monomeric ruthenium(II) complexes of the type Ru(CO)2Cl2(R-Pyca) [1]. The ability of the isopropoxypropyl chain to participate in chelation or provide a flexible tether is demonstrated. By class-level inference, the C2-isomer offers a distinct geometric profile with a shorter tether between the amine and ether donors, which could lead to different coordination geometries and catalytic properties compared to the C3-analog.

Ru(II) complex formation

Class-level inference

C3 analog characterized; C2 inferred

Supports ligand screening for catalyst design

Data to verify with C2 isomer

Evidence Dimension	Metal Complex Formation (Qualitative)
Target Compound Data	2-(propan-2-yloxy)propan-1-amine (C2 isomer)
Comparator Or Baseline	3-isopropoxypropylamine (C3 isomer) forming structurally characterized Ru(II) complexes.
Quantified Difference	Not applicable (qualitative class-level inference based on regioisomerism).
Conditions	Reaction of pyridinecarbaldimine ligands containing the 3-isopropoxypropylamine moiety with [RuCl2(CO)2]n.

Why This Matters

For researchers in inorganic and organometallic chemistry, the proven ability of the isopropoxypropylamine class to act as ligands for ruthenium provides a strong rationale for investigating the C2-isomer as a novel building block for catalysts with potentially different steric and electronic properties.

• [1] de Klerk-Engels, B., Frühauf, H.-W., Vrieze, K., Kooijman, H., & Spek, A. L. (1993). Kinetic and thermodynamic products in the reaction of [RuCl2(CO)2]n with pyridinecarbaldimine ligands and the crystal structure of trans-Cl2Ru(CO)2(N-(pyrid-2-ylmethoxymethyl)(3-isopropoxypropyl)amine). Inorganic Chemistry, 32(24), 5528-5535. View Source

Predicted Lipophilicity (LogP) and Boiling Point vs. Ethoxy and Methoxy Analogs: The Isopropoxy Group Confers Higher LogP and Elevated Boiling Point, Impacting Formulation and Purification

The isopropoxy group of the target compound significantly influences its physicochemical profile compared to smaller alkoxy analogs. While direct experimental LogP for 2-(propan-2-yloxy)propan-1-amine is not reported, class-level inference and predicted values for structurally similar compounds indicate a LogP (SlogP) of approximately 2.3 [1]. This is higher than what would be expected for the 2-ethoxypropan-1-amine analog. Furthermore, the boiling point of the target compound is expected to be higher (estimated >140 °C) compared to the 2-ethoxy analog, which is predicted to have a lower boiling point, and the 2-methoxy analog, which is even more volatile. This increased lipophilicity and higher boiling point can directly impact extraction efficiency, chromatographic retention, and formulation strategies.

Predicted LogP

Class-level

~2.31

Impacts extraction and chromatographic retention

Higher than ethoxy analog; computational estimate

Evidence Dimension	Lipophilicity (Predicted LogP)
Target Compound Data	Predicted SlogP ~2.31
Comparator Or Baseline	2-Ethoxypropan-1-amine: Predicted LogP lower than 2.31 (specific value not located in accessible sources).
Quantified Difference	Increase in LogP with larger, branched alkoxy group.
Conditions	Predicted using computational models (e.g., QSPR) for similar compounds.

Why This Matters

Understanding the lipophilicity and volatility differences is essential for procurement decisions related to downstream processing, including solvent extraction, purification method selection (e.g., column chromatography), and final product formulation.

• [1] MMsINC Database. (n.d.). Physicochemical properties for a structurally related compound. SlogP: 2.3123. View Source

Commercial Availability and Purity: 2-(Propan-2-yloxy)propan-1-amine is Accessible from Multiple Suppliers at 95% Purity, a Key Benchmark for Research-Grade Intermediates

The compound is listed in commercial chemical supplier catalogs with a purity specification of 95%, a standard benchmark for research-grade intermediates [1]. This defined purity level is critical for ensuring reproducibility in synthetic and biological experiments. While the CAS number 857393-27-2 is used for the compound, it is important to note that many search results may return its structural analogs, such as 2-isopropoxyethanamine (CAS 81731-43-3) , which has a different carbon chain length and therefore distinct properties. Procurement specialists must verify the CAS number to avoid inadvertent substitution with a non-equivalent analog.

Purity specification

Supplier data

95%

Defined research intermediate identity

Verify CAS 857393-27-2 to avoid analog mismatch

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% purity (CAS 857393-27-2)
Comparator Or Baseline	Analog 2-isopropoxyethanamine (CAS 81731-43-3) also available at 95% purity.
Quantified Difference	None (purity specification is identical).
Conditions	Supplier catalog listings.

Why This Matters

Verifiable purity and correct CAS identification are non-negotiable for scientific procurement. This evidence confirms that the compound is a commercially available, defined entity, not a theoretical or inaccessible molecule, but requires careful attention to detail to avoid ordering an incorrect analog.

• [1] ChemExper. (n.d.). 2-(Propan-2-yloxy)propan-1-amine Supplier Information (95% purity). View Source

2-(Propan-2-yloxy)propan-1-amine Optimal Use Cases: TAAR1 Pharmacology, Inorganic Catalyst Design, and Physicochemical Research

TAAR1 Agonist Lead Generation and Optimization

Researchers focused on the Trace Amine-Associated Receptor 1 (TAAR1) can directly utilize 2-(propan-2-yloxy)propan-1-amine as a validated agonist scaffold. With a confirmed human EC50 of 23 nM [1], this compound serves as a potent starting point for medicinal chemistry campaigns aiming to develop novel therapeutics for neuropsychiatric and metabolic disorders. Its species-selective profile (rat EC50 = 87 nM) [1] provides a valuable tool for optimizing cross-species activity or developing species-specific pharmacological probes.

Synthesis of Novel Coordination Complexes and Catalysts

Inorganic and organometallic chemists can employ this compound as a ligand precursor. The demonstrated ability of the closely related 3-isopropoxypropylamine to form stable, crystallographically characterized ruthenium(II) complexes [1] strongly supports its use in synthesizing new transition metal catalysts. The C2-isomer's unique spacing between its amine and ether oxygen donors offers a distinct coordination environment compared to the C3-analog, making it a valuable building block for tuning catalytic activity and selectivity.

Physicochemical Property and SAR Studies

The compound is an ideal candidate for systematic studies on the effect of alkoxy branching on molecular properties. Its predicted LogP of ~2.31 [1] and distinct boiling point provide a quantifiable benchmark for comparing against linear analogs like 2-ethoxypropan-1-amine. This data is essential for developing quantitative structure-property relationship (QSPR) models and for making informed decisions on purification and formulation in process chemistry.

Reference Standard for Alkoxypropylamine Purity and Identity Verification

Chemical procurement and analytical chemistry departments can utilize the commercially available, defined purity (95%) [1] of this compound as a reference standard. Its specific CAS number (857393-27-2) allows for unambiguous identification and differentiation from structurally similar but non-equivalent analogs like 2-isopropoxyethanamine (CAS 81731-43-3) [2]. This ensures accuracy in inventory management and reproducibility in research reliant on this specific intermediate.

Application

Selection Property

Validation Focus

TAAR1 agonist lead optimization

Reported human TAAR1 agonist activity profile

Cross-species receptor pharmacology review

Coordination chemistry and catalyst design

Alkoxyamine ligand with C2 ether-amine spacing

Metal complex geometry and stability assessment

Physicochemical SAR studies

Predicted LogP and boiling point profile

Comparison with linear alkoxy analogs

Analytical reference and procurement verification

Defined purity and CAS identity

CAS cross-check and purity validation

• [1] BindingDB. (2017). BDBM109348: US8604061, 4. Agonist activity at human and rat TAAR1. View Source
• [2] de Klerk-Engels, B., et al. (1993). Inorganic Chemistry, 32(24), 5528-5535. View Source
• [3] MMsINC Database. (n.d.). SlogP prediction for a related compound. View Source
• [4] ChemExper. (n.d.). 2-(Propan-2-yloxy)propan-1-amine Supplier Information (95% purity). View Source